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Compound of Interest

Compound Name: Gallium(III) 2,4-pentanedionate

Cat. No.: B8113387 Get Quote

An In-depth Technical Guide to the Safety of Gallium(III) 2,4-pentanedionate

This guide provides a comprehensive overview of the safety information for Gallium(III) 2,4-
pentanedionate (CAS No. 14405-43-7), also known as Gallium(III) acetylacetonate. The

information is compiled from various Safety Data Sheets (SDS) to ensure a thorough

understanding for researchers, scientists, and professionals in drug development.

Chemical Identification
Gallium(III) 2,4-pentanedionate is a coordination complex used in research for Gallium-

containing materials and as a precursor for thin-film deposition.[1][2]

Identifier Value

Product Name Gallium(III) 2,4-pentanedionate[3][4]

Synonyms Gallium(III) acetylacetonate, Ga(acac)3[4]

CAS Number 14405-43-7[3][4]

EC Number 238-377-0[4]

Molecular Formula C15H21GaO6[4]

Molecular Weight 367.05 g/mol [4][5]

Hazard Identification and GHS Classification
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This chemical is considered hazardous by the OSHA Hazard Communication Standard (29

CFR 1910.1200).[3] The GHS classification indicates it is harmful if ingested, inhaled, or in

contact with skin, causes significant irritation, and is a suspected carcinogen.[3][6][7]

Table 2.1: GHS Classification Summary

Hazard Class Category

Acute Toxicity, Oral Category 4[3][6]

Acute Toxicity, Dermal Category 4[3][6]

Acute Toxicity, Inhalation Category 4[3][6]

Skin Corrosion/Irritation Category 2[3][6]

Serious Eye Damage/Eye Irritation Category 2 / 2A[3][8]

Carcinogenicity Category 2[3][6]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[3]

Hazard Statements:

H302: Harmful if swallowed.[7]

H312: Harmful in contact with skin.[7]

H315: Causes skin irritation.[3][8]

H319: Causes serious eye irritation.[3][8]

H332: Harmful if inhaled.[7]

H335: May cause respiratory irritation.[8]

H351: Suspected of causing cancer.[7]

Precautionary Statements: Users must obtain special instructions before use and should not

handle the substance until all safety precautions have been read and understood.[3][4] Key
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precautions include washing thoroughly after handling, avoiding breathing dust, using only in

well-ventilated areas, and wearing protective gloves, clothing, and eye/face protection.[3][4][7]

Store containers tightly closed in a well-ventilated, locked-up place.[4]

GHS Hazard Classes

Associated Pictograms
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GHS Hazard Classification for Gallium(III) 2,4-pentanedionate.

Toxicological Information
The primary toxicological concerns are acute toxicity, irritation, and potential carcinogenicity.[3]

[6] While classified as Category 4 for acute toxicity, specific LD50 or LC50 data are not

provided in the reviewed safety data sheets. Gallium itself is known to be poisonous to nerves

and muscles and can cause kidney damage.[9]

Table 3.1: Summary of Toxicological Hazards

Effect Description

Acute Effects

Harmful if swallowed, in contact with skin, or

inhaled.[3] Ingestion may cause irritation of the

mouth and stomach, leading to nausea,

vomiting, and dizziness.[9]

Skin Contact
Causes skin irritation.[3] Prolonged contact may

lead to inflammation, redness, and swelling.[9]

Eye Contact
Causes serious eye irritation, including redness

and tearing.[3][9]

Inhalation
May cause respiratory irritation.[3] High

concentrations can be harmful.[9]

Chronic Effects

Suspected of causing cancer.[3][6] May cause a

non-allergenic condition known as reactive

airways dysfunction syndrome (RADS) after

high-level exposure.[9]

Neurotoxicity
At high doses, the material may be neurotoxic.

[9]

Experimental Protocols
The hazard classifications and toxicological information presented in Safety Data Sheets are

derived from standardized experimental studies (e.g., OECD Guidelines for the Testing of

Chemicals). However, the SDS documents themselves do not provide detailed methodologies
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of the specific experiments conducted on this substance. The protocols for determining

classifications such as acute toxicity (oral, dermal, inhalation), skin and eye irritation, and

carcinogenicity involve established animal testing or in-vitro models as mandated by regulatory

bodies.

First-Aid and Emergency Protocols
Prompt and appropriate first aid is critical in case of exposure. Ensure eyewash stations and

safety showers are close to the workstation.[3][6]

General Advice: If symptoms persist, consult a physician.[6][10]

Inhalation: Remove the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek medical attention if symptoms occur.[6][10]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[6]

[10] Remove contaminated clothing and wash it before reuse.[4] If skin irritation persists,

consult a physician.[6]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do.[4][10] Continue rinsing and consult a

physician.[10]

Ingestion: Rinse mouth with water.[4][10] Never give anything by mouth to an unconscious

person.[10] Get medical attention if symptoms occur.[6]
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Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Provide artificial respiration

if not breathing.

Wash with soap and
plenty of water for 15+ min.

Remove contaminated clothing.

Rinse with water for 15+ min.
Remove contact lenses.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

First-Aid Emergency Workflow for Exposure.

Handling, Storage, and Disposal
Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Use

only in a well-ventilated area, preferably under a chemical hood.[4] Avoid contact with skin,

eyes, and clothing, and avoid breathing dust.[4][6] Do not eat, drink, or smoke when using

this product.[4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6][10]

Store locked up and away from incompatible materials such as oxidizing agents.[4][9]

Disposal: Waste is considered hazardous and must be disposed of in accordance with local,

regional, and national regulations.[3][6] Offer surplus and non-recyclable solutions to a

licensed disposal company.[10]

Physical and Chemical Properties
Table 7.1: Physicochemical Data
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Property Value

Physical State Solid, Powder[3][4]

Appearance White to pale yellow[4]

Odor Odorless[3]

Melting Point 196 - 198 °C (decomposes)[3][4]

Boiling Point No information available[3]

Flash Point No information available[3]

Density 1.42 g/cm³[2][4]

Solubility
Soluble in organic solvents; not soluble in

water[1]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[10]

Specific Hazards: Not considered a significant fire risk, but containers may burn.[7]

Hazardous decomposition products include carbon monoxide, carbon dioxide, and Gallium

oxide.[3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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